BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Butylated
Hydroxytoluene-d21 (BHT-d21)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butylated hydroxytoluene-d21

Cat. No.: B1612495

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of Butylated hydroxytoluene-d21 (BHT-d21), a deuterated analog of the
widely used antioxidant, Butylated hydroxytoluene (BHT). This document details its properties,
relevant experimental protocols, and key applications in research, with a focus on its use as an
internal standard for quantitative analysis.

Core Physical and Chemical Characteristics

BHT-d21 is the deuterium-labeled version of BHT, where 21 hydrogen atoms have been
replaced with deuterium.[1] This isotopic labeling makes it an invaluable tool in analytical
chemistry, particularly in mass spectrometry-based methods, without significantly altering its
chemical properties.[1]

Table 1: Physical and Chemical Properties of BHT and BHT-d21

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1612495?utm_src=pdf-interest
https://www.benchchem.com/product/b1612495?utm_src=pdf-body
https://www.medchemexpress.com/butylated-hydroxytoluene-d21.html
https://www.medchemexpress.com/butylated-hydroxytoluene-d21.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property BHT (Unlabeled) BHT-d21 References
_ 2,6-Di(tert-butyl-d9)-4-
2,6-Di-tert-butyl-4-
IUPAC Name methylphenol-3,5- [2][3]
methylphenol
d2,0D
Dibutylhydroxytoluene
Synonyms , 2,6-di-tert-butyl-p- BHT D21 [21[31[4]
cresol
Molecular Formula C15H240 Ci15H3D210 [2][3]
Molecular Weight 220.35 g/mol 241.48 g/mol [3114]
CAS Number 128-37-0 64502-99-4 [31[4]
EC Number 204-881-4 689-504-5 [31[4]
Melting Point 71°C 69-71 °C [3][5]
Boiling Point 265 °C 265 °C (lit.) [3][5]
White or light yellow ) )
Appearance Crystalline solid [5]
crystals
Insoluble in water and
propylene glycol. Soluble in organic
Solubility Soluble in ethanaol, solvents like methanol  [5][6]
isopropanol, acetone, and nonane.
benzene, and oils.
Store at room Store at room
temperature awa temperature awa
Storage P Y P Y 41071

from light and

moisture.

from light and

moisture.

Experimental Protocols

The industrial synthesis of BHT is typically achieved through the acid-catalyzed alkylation of p-

cresol with isobutylene.[2][8]

Reaction: CH3(CesH4)OH + 2 CH2=C(CH3s)2 - ((CH3)3C)2CH3CeH20H[2]
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A common catalyst used for this reaction is sulfuric acid.[2][8] The reaction temperature is
generally controlled between 30-100 °C.[8] While specific protocols for the deuterated version,
BHT-d21, are proprietary, the fundamental synthetic route involves using deuterated precursors
in a similar alkylation reaction.

BHT-d21 is primarily used as an internal standard for the accurate quantification of BHT in
various matrices, such as biological fluids, food, and environmental samples, using isotope
dilution mass spectrometry (IDMS).[1][9]

Protocol for Quantification of BHT in Urine:

This protocol is a generalized procedure based on methods described for the analysis of
synthetic phenolic antioxidants in biological samples.[9]

e Sample Preparation:

o To a 2 mL urine sample in a glass tube, add a known amount (e.g., 40 ng) of BHT-d21
internal standard.[9]

o Add 300 pL of 1 M ammonium acetate buffer containing 3-glucuronidase to deconjugate
BHT metabolites.[9]

o Incubate the mixture at 37 °C for 12 hours.[9]

o Extraction:

o

Perform a liquid-liquid extraction by adding 4 mL of ethyl acetate to the sample.

[¢]

Vortex the mixture and centrifuge to separate the phases.

[¢]

Collect the organic (ethyl acetate) layer.

[e]

Repeat the extraction step to ensure complete recovery.
e Analysis by LC-MS/MS:

o Combine the organic extracts and evaporate them to dryness under a gentle stream of
nitrogen.
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o Reconstitute the residue in a suitable mobile phase.
o Inject the sample into an LC-MS/MS system.

o Quantify the amount of native BHT by comparing its peak area to the peak area of the
BHT-d21 internal standard.[9] The use of an isotope-labeled standard corrects for matrix
effects and variations in sample preparation and instrument response.

Key Applications and Mechanisms

BHT is a lipophilic antioxidant that prevents free radical-mediated oxidation.[2] It acts as a
terminating agent, suppressing autoxidation by donating a hydrogen atom to peroxy radicals,
thus converting them into more stable hydroperoxides.[2] BHT and its deuterated counterpart
are crucial in several research areas:

e Metabolism Studies: BHT-d21 is used to trace and identify the biotransformation products of
BHT in vitro and in vivo.[10][11] Key metabolites include hydroxylated BHT, BHT-quinone,
and BHT-acid (3,5-di-tert-butyl-4-hydroxybenzoic acid).[9][10]

e Food and Consumer Product Analysis: It serves as an internal standard for quantifying BHT,
a common preservative in foods, cosmetics, and pharmaceuticals.[2][9][12]

» Toxicology Research: As BHT toxicity is linked to its metabolism, BHT-d21 helps in studying
the formation of potentially toxic metabolites.[10][13]

o Ferroptosis Inhibition: BHT is recognized as an inhibitor of ferroptosis, a form of regulated
cell death driven by iron-dependent lipid peroxidation.[1]

Mandatory Visualizations
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Caption: Workflow for the quantification of BHT in urine using BHT-d21 as an internal standard.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1612495?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Oxidation

Hydroxylated BHT
(BHT-OH)

Oxidation

\
\
BHT-Acid )
(BHT-COOH) J

Glucuronide &
Sulfate Conjugates

Click to download full resolution via product page

Caption: Major metabolic pathways of BHT, leading to various oxidized and conjugated
products.
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Caption: BHT acts as an antioxidant to inhibit lipid peroxidation, a key driver of ferroptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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